5-Bromo-6-chloro-2-methylnicotinonitrile

• IUPAC Name: 5-bromo-6-chloro-2-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C7H4BrClN2/c1-4-5(3-10)2-6(8)7(9)11-4/h2H,1H3
• InChI Key: SVKPAYRIFZJKLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1C#N)Br)Cl
• Molecular Formula: C7H4BrClN2
• Molecular Weight: 231.48 g/mol

Description

5-Bromo-6-chloro-2-methylnicotinonitrile is a chemical compound with the molecular formula C7H4BrClN2. It has a molecular weight of 231.48. The compound is typically stored under an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for 5-Bromo-6-chloro-2-methylnicotinonitrile is 1S/C7H4BrClN2/c1-4-6(8)2-5(3-10)7(9)11-4/h2H,1H3. This indicates that the molecule consists of a pyridine ring with bromine, chlorine, and a nitrile group attached to it.

Physical And Chemical Properties Analysis

5-Bromo-6-chloro-2-methylnicotinonitrile is a solid at room temperature. Unfortunately, specific physical and chemical properties like boiling point, melting point, and density were not available in the sources I found.

Mechanism of Action

The mechanism of action of 5-Bromo-6-chloro-2-methylnicotinonitrile is not specified in the sources I found. It’s important to note that the mechanism of action would depend on the context in which this compound is used, such as in a chemical reaction or biological system.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

As for future directions, it’s difficult to predict without specific context. The compound could potentially be used in the synthesis of other compounds, or in research related to its properties and reactivity.